N-(3,4-dichlorophenyl)-4-(2-oxopyrrolidin-1-yl)piperidine-1-carboxamide

• IUPAC Name: N-(3,4-dichlorophenyl)-4-(2-oxopyrrolidin-1-yl)piperidine-1-carboxamide
• InChI: InChI=1S/C16H19Cl2N3O2/c17-13-4-3-11(10-14(13)18)19-16(23)20-8-5-12(6-9-20)21-7-1-2-15(21)22/h3-4,10,12H,1-2,5-9H2,(H,19,23)
• InChI Key: ASQHLLIEFCFTPM-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1)C2CCN(CC2)C(=O)NC3=CC(=C(C=C3)Cl)Cl
• Molecular Formula: C16H19Cl2N3O2
• Molecular Weight: 356.2 g/mol

Description

N-(3,4-dichlorophenyl)-4-(2-oxopyrrolidin-1-yl)piperidine-1-carboxamide, also known as DPCPX, is a potent and selective antagonist of the adenosine A1 receptor. This compound has been extensively studied for its potential therapeutic applications in various diseases such as Parkinson's disease, Alzheimer's disease, and cardiovascular diseases.

Scientific Research Applications

Molecular Interaction and Antagonist Activity

• N-(piperidin-1-yl)-5-(4-chlorophenyl)-1-(2,4-dichlorophenyl)-4-methyl-1H-pyrazole-3-carboxamide (SR141716; 1) is a potent and selective antagonist for the CB1 cannabinoid receptor. Its conformational analysis and molecular interaction with the receptor have been studied in detail, providing insights into its antagonist activity. The study discusses the energetic stability of conformers and the development of unified pharmacophore models, highlighting the compound's significant steric and electrostatic interactions contributing to its binding affinity with the CB1 receptor (Shim et al., 2002).

Structure-Activity Relationships (SAR)

• Research on the structure-activity relationships of pyrazole derivatives as cannabinoid receptor antagonists, including SR141716A, has contributed to understanding the structural requirements for potent and selective CB1 receptor antagonistic activity. This includes the importance of specific substituents on the pyrazole ring for enhancing the compound's potency and selectivity as a brain cannabinoid CB1 receptor antagonist (Lan et al., 1999).

Synthesis and Evaluation

• Synthesis and evaluation of novel heterocyclic carboxamides, including derivatives related to the core structure of N-(3,4-dichlorophenyl)-4-(2-oxopyrrolidin-1-yl)piperidine-1-carboxamide, have been explored as potential antipsychotic agents. These studies involve the synthesis of a variety of heterocyclic analogues and their evaluation for binding affinity to dopamine and serotonin receptors, providing a framework for the development of compounds with potential therapeutic applications (Norman et al., 1996).